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Introduction
4D-175 is an investigational adeno-associated virus (AAV) based gene therapy designed for

the treatment of geographic atrophy (GA) secondary to age-related macular degeneration

(AMD). It is composed of a proprietary retinotropic AAV vector, R100, which encapsidates a

codon-optimized transgene encoding a shortened, highly functional form of human complement

factor H (sCFH).[1] The therapy is administered as a single intravitreal injection.[1]

The underlying pathology of GA is strongly associated with the dysregulation of the alternative

complement pathway.[2] 4D-175 is engineered to restore the natural regulation of this pathway

within the retina. By facilitating the continuous expression of sCFH by retinal cells, 4D-175 aims

to inhibit the chronic inflammation and subsequent retinal cell death that leads to the

progressive vision loss characteristic of GA.[3][4]

Preclinical evaluation of 4D-175 has demonstrated dose-dependent expression of sCFH and a

corresponding reduction in the formation of the membrane attack complex (MAC) in human

retinal pigment epithelial (RPE) cells in vitro.[5] In vivo studies in non-human primates (NHPs)
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have shown that intravitreal administration of 4D-175 is well-tolerated, with no significant ocular

inflammation or toxicity observed.[5]

This document provides detailed protocols for key preclinical safety and tolerability studies for a

product with the characteristics of 4D-175. These protocols are representative of the essential

assessments required to support an Investigational New Drug (IND) application and the

initiation of clinical trials, in line with FDA guidance for gene therapy products targeting retinal

disorders.[6][7][8]
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Alternative Complement Pathway

4D-175 Mechanism of Action
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Caption: Mechanism of 4D-175 in regulating the alternative complement pathway.
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Part 1: In Vitro Safety and Potency Assessment
Protocol: Transgene Expression and Functional Activity
in Human RPE Cells
This protocol assesses the ability of 4D-175 to transduce human retinal pigment epithelial

(RPE) cells, leading to the expression and secretion of functional sCFH protein that can protect

the cells from complement-mediated damage.

Objective: To quantify sCFH expression and its functional effect in reducing Membrane Attack

Complex (MAC) formation on RPE cells following 4D-175 transduction.

Materials:

Human induced pluripotent stem cell (iPSC)-derived RPE cells (e.g., ARPE-19)

Transwell inserts (0.4 µm pore size)

Cell culture medium (e.g., DMEM with 10% FBS)

4D-175 vector stock

Normal Human Serum (NHS) as a source of complement proteins

Zymosan A (to activate the alternative complement pathway)

Human sCFH ELISA kit

Anti-C5b-9 antibody for immunocytochemistry and flow cytometry

Flow cytometer

Fluorescence microscope

Experimental Workflow:

Caption: Workflow for in vitro assessment of 4D-175 potency.

Procedure:
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Cell Culture: Seed iPSC-derived RPE cells onto Transwell inserts and culture until a

polarized monolayer is formed (approximately 4-6 weeks).

Transduction: Replace the culture medium with fresh medium containing 4D-175 at various

multiplicities of infection (MOI), for example, 0, 5x10³, 2x10⁴, and 5x10⁴ vector genomes (vg)

per cell.

Incubation: Incubate the transduced cells for 7-10 days to allow for transgene expression

and sCFH protein secretion.

Complement Activation:

Serum-starve the cells for 24 hours.

Add fresh serum-free medium containing 10% Normal Human Serum (NHS) and 0.5

mg/mL zymosan to the culture medium.[5]

Incubate for 4-6 hours at 37°C.

Endpoint Analysis:

sCFH Quantification: Collect the cell culture supernatant and quantify the concentration of

secreted sCFH using a human CFH ELISA kit according to the manufacturer's instructions.

MAC Quantification by Flow Cytometry:

Gently detach the cells from the Transwell inserts.

Stain the cells with a fluorescently-labeled anti-C5b-9 antibody.

Analyze the percentage of MAC-positive cells using a flow cytometer.

MAC Visualization:

Fix the cells on the Transwell membrane.

Perform immunocytochemistry using an anti-C5b-9 antibody and a fluorescent

secondary antibody.
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Visualize MAC deposition using a fluorescence microscope.

Data Presentation:

Table 1: In Vitro sCFH Expression and MAC Formation

4D-175 MOI (vg/cell) Secreted sCFH (nM) MAC-Positive Cells (%)

0 (No Virus Control) < 0.1 85.2 ± 5.6

5 x 10³ 45.8 ± 3.1 21.3 ± 2.9

2 x 10⁴ 120.5 ± 9.8 8.7 ± 1.5

| 5 x 10⁴ | 215.3 ± 15.2 | 4.1 ± 0.9 |

Part 2: In Vivo Safety and Tolerability Assessment
Protocol: Non-Human Primate (NHP) Ocular Tolerability
and Biodistribution Study
This protocol describes a comprehensive study in non-human primates (NHPs) to evaluate the

safety, tolerability, and biodistribution of 4D-175 following intravitreal administration. NHPs are

selected due to the anatomical similarity of their eyes to human eyes.[6][9]

Objective: To determine the local and systemic safety profile and the vector biodistribution of

4D-175 after a single intravitreal injection in NHPs.

Materials:

Cynomolgus monkeys (Macaca fascicularis)

4D-175 vector stock and vehicle control (formulation buffer)

Clinical examination equipment (slit lamp, indirect ophthalmoscope, tonometer)

Electroretinography (ERG) equipment

Sterile surgical supplies for intravitreal injection
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Blood collection tubes (for serum chemistry and hematology)

Tissue collection supplies for necropsy

qPCR reagents for vector genome quantification

Experimental Workflow:

In Vivo NHP Study Workflow

In-Life Monitoring (e.g., Weekly/Monthly)

Terminal Endpoints
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Caption: Workflow for the in vivo NHP safety and tolerability study.

Procedure:
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Animal Groups and Dosing:

Assign animals to three groups (n=4-6 per group):

Group 1: Vehicle Control (intravitreal injection of formulation buffer)

Group 2: Low Dose 4D-175 (e.g., 3 x 10¹⁰ vg/eye)

Group 3: High Dose 4D-175 (e.g., 1 x 10¹¹ vg/eye)

Administer a single 50 µL intravitreal injection to one eye of each animal under anesthesia.

In-Life Monitoring (up to 3-6 months):

Ophthalmic Examinations: Perform weekly, then monthly, examinations including slit lamp

biomicroscopy, indirect ophthalmoscopy, and intraocular pressure (IOP) measurements.

Score for signs of inflammation (e.g., cells, flare, vitreous haze).

Electroretinography (ERG): Conduct baseline and monthly ERG recordings to assess

retinal function (a- and b-wave amplitudes and implicit times).

Clinical Pathology: Collect blood at baseline and regular intervals for standard hematology

and serum chemistry analysis to monitor for systemic toxicity.

Transgene Expression: Where feasible, collect aqueous humor samples to measure sCFH

protein levels by ELISA.

Terminal Procedures (at study conclusion):

Necropsy: Perform a full necropsy, with special attention to the ocular structures.

Histopathology: Collect both eyes and a comprehensive set of systemic tissues. Process

for histopathological examination by a board-certified veterinary pathologist.

Biodistribution: Collect ocular tissues (retina, RPE/choroid, vitreous, optic nerve) and key

systemic tissues (e.g., liver, spleen, gonads, draining lymph nodes, brain). Extract

genomic DNA and quantify the number of 4D-175 vector genomes per microgram of DNA

using a validated qPCR assay.
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Data Presentation:

Table 2: Summary of Ocular Findings in NHPs (Day 90)

Group Dose (vg/eye)
Mean IOP
Change
(mmHg)

Ocular
Inflammation
Score (0-4)

ERG b-wave
Amplitude (%
of Baseline)

1 (Vehicle) 0 +0.5 ± 0.8 0.1 ± 0.2 98.5 ± 4.2

2 (Low Dose) 3 x 10¹⁰ +0.7 ± 1.1 0.3 ± 0.3 97.1 ± 5.5

3 (High Dose) 1 x 10¹¹ +0.9 ± 0.9 0.4 ± 0.4 96.8 ± 6.1

Inflammation scored on a standardized scale.

Table 3: 4D-175 Vector Biodistribution in NHPs (Day 90, Mean vg/µg DNA)

Tissue Vehicle Control
Low Dose (3 x 10¹⁰
vg/eye)

High Dose (1 x 10¹¹
vg/eye)

Ocular Tissues

(Injected Eye)

Retina < LLOQ 2.5 x 10⁴ 8.1 x 10⁴

RPE/Choroid < LLOQ 1.8 x 10⁴ 5.9 x 10⁴

Optic Nerve < LLOQ 1.2 x 10² 4.5 x 10²

Systemic Tissues

Liver < LLOQ < LLOQ 25

Spleen < LLOQ < LLOQ 15

Gonads < LLOQ < LLOQ < LLOQ

LLOQ = Lower Limit of Quantification

Conclusion
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The protocols outlined in this document represent a foundational preclinical package for

evaluating the safety and tolerability of 4D-175. The in vitro functional assay confirms the

intended biological activity of the sCFH transgene, demonstrating its potential to counteract

complement-mediated pathology in retinal cells. The in vivo NHP study provides critical safety

data, assessing ocular health, retinal function, and systemic exposure following intraocular

administration.[9][10][11] The expected results, as presented in the summary tables, would

indicate that 4D-175 is locally active, well-tolerated at the proposed clinical dose range, and

has a favorable safety profile with minimal systemic biodistribution, thereby supporting its

advancement into clinical trials for the treatment of Geographic Atrophy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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